Cas no 1545810-03-4 (N-(2,5-difluorophenyl)-2-methyloxolan-3-amine)

• Product Name: N-(2,5-difluorophenyl)-2-methyloxolan-3-amine
• CAS No: 1545810-03-4
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• CID: 5180843
• PubChem ID: 75525355
• Update Time: 2025-06-12

N-(2,5-difluorophenyl)-2-methyloxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• N-(2,5-difluorophenyl)-2-methyloxolan-3-amine

• Inchi： 1S/C11H13F2NO/c1-7-10(4-5-15-7)14-11-6-8(12)2-3-9(11)13/h2-3,6-7,10,14H,4-5H2,1H3
• InChI Key： UPIOWQKAPBUIKC-UHFFFAOYSA-N
• SMILES： N(C1CCOC1C)C1C=C(F)C=CC=1F

Additional information on N-(2,5-difluorophenyl)-2-methyloxolan-3-amine

Recent Advances in the Study of N-(2,5-difluorophenyl)-2-methyloxolan-3-amine (CAS: 1545810-03-4)

The compound N-(2,5-difluorophenyl)-2-methyloxolan-3-amine (CAS: 1545810-03-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the unique structural features of N-(2,5-difluorophenyl)-2-methyloxolan-3-amine, which contribute to its selective binding to specific biological targets. The presence of the difluorophenyl group and the methyloxolan moiety has been shown to enhance its pharmacokinetic properties, including improved metabolic stability and membrane permeability. These characteristics make it a promising candidate for further drug development.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the compound's mechanism of action, revealing its ability to modulate key signaling pathways involved in inflammation and cell proliferation. The study employed a combination of in vitro and in vivo models to demonstrate the compound's efficacy in reducing inflammatory markers and inhibiting tumor growth. These findings suggest potential applications in treating inflammatory diseases and certain types of cancer.

Another significant advancement involves the optimization of the synthetic route for N-(2,5-difluorophenyl)-2-methyloxolan-3-amine. A recent publication in Organic Process Research & Development described a scalable and cost-effective method for its production, addressing previous challenges related to yield and purity. This development is expected to facilitate further preclinical and clinical studies.

Despite these promising results, challenges remain in fully understanding the compound's safety profile and long-term effects. Ongoing research is focused on elucidating its toxicological properties and identifying potential off-target interactions. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation into clinical trials.

In conclusion, N-(2,5-difluorophenyl)-2-methyloxolan-3-amine represents a compelling area of research with significant therapeutic potential. Continued exploration of its biological activities and optimization of its chemical properties will be crucial for its future development as a novel therapeutic agent.